Cas no 14348-21-1 (Cnidicin)

Cnidicin Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,4,9-bis[(3-methyl-2-buten-1-yl)oxy]-
• kinidilin
• cnidicin
• 7H-Furo[3,2-g][1]benzopyran-7-one,4,9-bis[(3-methyl-2-butenyl)oxy]- (8CI,9CI)
• 4,9-Bis[(3-methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 5,8-Diprenyloxypsoralen
• MLS002472889
• HMS2268M22
• BDBM50361392
• SMR001397000
• HY-N4207
• MFCD32197347
• AKOS040760343
• CS-0032431
• MS-25525
• CHEMBL1710181
• 4,9-Bis((3-methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
• 14348-21-1
• 4,9-bis(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one
• DA-62429
• 4,9-BIS[(3-METHYLBUT-2-EN-1-YL)OXY]FURO[3,2-G]CHROMEN-7-ONE
• G16930
• +Expand

• InChIKey： HJMDOAWWVCOEDW-UHFFFAOYSA-N
• Inchi： 1S/C21H22O5/c1-13(2)7-10-23-18-15-5-6-17(22)26-20(15)21(25-11-8-14(3)4)19-16(18)9-12-24-19/h5-9,12H,10-11H2,1-4H3
• SMILES： O1C([H])=C([H])C2C1=C(C1=C(C([H])=C([H])C(=O)O1)C=2OC([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])OC([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]

Computed Properties

• Exact Mass: 354.146724g/mol
• Surface Charge: 0
• XLogP3: 5.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 354.146724g/mol
• Monoisotopic Mass: 354.146724g/mol
• Topological Polar Surface Area: 57.9Ų
• Heavy Atom Count: 26
• Complexity: 598
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 354.4

Experimental Properties

• PSA: 57.9
• Color/Form: Powder
• Density: 1.177